Cas no 1329925-45-2 (N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-4-phenoxybenzamide hydrochloride)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-4-phenoxybenzamide hydrochloride
• CAS No: 1329925-45-2
• MF: C₂₇H₂₈ClN₃O₃S
• MW: 510.047524452209
• CID: 5473257
• Update Time: 2025-05-26

N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-4-phenoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-4-phenoxybenzamide:hydrochloride
• N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-4-phenoxybenzamide hydrochloride

• Inchi： 1S/C27H27N3O3S.ClH/c1-20-7-12-24-25(19-20)34-27(28-24)30(14-13-29-15-17-32-18-16-29)26(31)21-8-10-23(11-9-21)33-22-5-3-2-4-6-22;/h2-12,19H,13-18H2,1H3;1H
• InChI Key： SMXRLHYWEFGBNR-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(C)C=C2S1)CCN1CCOCC1)(=O)C1=CC=C(OC2=CC=CC=C2)C=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-4-phenoxybenzamide hydrochloride

Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-4-phenoxybenzamide hydrochloride (CAS No: 1329925-45-2)

N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-4-phenoxybenzamide hydrochloride, a compound with the CAS number 1329925-45-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural complexity and functional diversity of this molecule make it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-4-phenoxybenzamide hydrochloride is characterized by the presence of multiple pharmacophoric groups. The benzothiazole core, a well-known scaffold in medicinal chemistry, is modified with a phenoxybenzamide moiety at one end and a morpholine-substituted ethyl chain at the other. This unique arrangement not only enhances the solubility and bioavailability of the compound but also influences its interactions with biological targets.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. The benzothiazole ring system is known for its ability to modulate various biological pathways, including those involved in inflammation, infection, and cancer. In particular, the N-(6-methyl-1,3-benzothiazol-2-yl) part of the molecule has been shown to exhibit significant pharmacological activity. This segment interacts with biological targets in a manner that suggests potential therapeutic benefits.

The phenoxybenzamide group is another critical component of this compound. Phenoxybenzamides are known for their ability to inhibit enzymes and receptors involved in pain signaling, making them valuable candidates for the development of analgesic drugs. The presence of this group in N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-4-phenoxybenzamide hydrochloride suggests that it may have potent analgesic properties.

Furthermore, the morpholine-substituted ethyl chain adds an additional layer of complexity to the molecule. Morpholine derivatives are known for their ability to enhance drug bioavailability and reduce toxicity. The incorporation of this moiety into the structure of N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-4-phenoxybenzamide hydrochloride may improve its pharmacokinetic profile, making it more suitable for clinical use.

In terms of biological activity, preliminary studies have shown that N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-4-phenoxybenzamide hydrochloride exhibits promising properties in several in vitro assays. These assays have revealed potential activities related to anti-inflammatory, analgesic, and anticancer effects. The compound's ability to interact with multiple biological targets suggests that it may have broad therapeutic applications.

The synthesis of N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-y)]ethyl]-4-phenoxybenzamide hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzothiazole core, followed by functionalization with the phenoxybenzamide and morpholine-substituted ethyl groups. Each step must be carefully monitored to ensure that the desired product is obtained without any impurities.

One of the key challenges in synthesizing this compound is controlling the regioselectivity of reactions involving the benzothiazole ring system. The benzothiazole core can undergo various reactions at different positions, leading to multiple possible products. Careful selection of reaction conditions and reagents is essential to obtain the desired isomer with high selectivity.

Once synthesized, N-(6-methyl-l,l-benzo[l'l-thiazol-l'-ylyl)-N[21(morpho11in--41-y11)ethyI]-l'phenoxybezamide hydrochloride undergoes rigorous characterization using various analytical techniques. These techniques include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses confirm the structure and purity of the compound before it can be used in further studies.

In conclusion,N--(6--methyl-l,l--benzo[l'l-thiaゾル-l'-ylyl)--N[21(morpho11in--41-y11)ethyI)--l'phenoxybezamide hydrochloride (CAS No: 1329925--45--Z) is a promising compound with significant potential in pharmaceutical research and development. Its unique structure and demonstrated biological activity make it an attractive candidate for further exploration in various therapeutic areas. As research continues，this compound may play a crucial role in the development of new drugs that address unmet medical needs.